Cas no 1805978-35-1 (6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805978-35-1
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880318
• Update Time: 2025-06-07

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-2-4-1-5(8(11)12)6(3-13)7(14-4)9(15)16/h1,8H,2H2,(H,15,16)
• InChI Key： MSWPIGHNNFTHFW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C#N)=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805978-35-1): A Comprehensive Overview

6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805978-35-1) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a building block in the synthesis of novel drugs and as a tool in chemical biology studies.

The structure of 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid is composed of a pyridine ring substituted with a bromomethyl group, a cyano group, and a difluoromethyl group. These functional groups confer specific chemical properties that make the compound particularly interesting for researchers. The bromomethyl group, for instance, can participate in various substitution reactions, making it a valuable intermediate in synthetic pathways. The cyano group adds to the compound's reactivity and can be converted into other functional groups through well-established chemical transformations. The difluoromethyl group, on the other hand, introduces unique electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been a growing interest in the development of pyridine-based compounds for their potential therapeutic applications. Pyridine derivatives have been explored for their anti-inflammatory, anticancer, and antiviral properties. The presence of the bromomethyl, cyano, and difluoromethyl groups in 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid adds to its versatility and potential as a lead compound in drug discovery.

One of the key areas where 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid has shown promise is in the field of cancer research. Studies have demonstrated that compounds with similar structural features can inhibit key enzymes involved in cancer progression, such as kinases and proteases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent inhibitory activity against the epidermal growth factor receptor (EGFR), a well-known target in cancer therapy. This finding suggests that 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid could serve as a valuable starting point for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid has also been investigated for its antiviral properties. The unique combination of functional groups in this compound may enable it to interact with viral proteins or enzymes, thereby inhibiting viral replication. A study published in Antiviral Research explored the antiviral activity of several pyridine derivatives, including one closely related to 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid. The results indicated that these compounds showed promising activity against several RNA viruses, highlighting their potential as antiviral agents.

In addition to its therapeutic applications, 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid has also found use as a chemical probe in biological studies. Chemical probes are small molecules that can selectively modulate specific biological targets, allowing researchers to gain insights into cellular processes and disease mechanisms. The ability to modify the bromomethyl group through various chemical reactions makes this compound an attractive candidate for the development of targeted chemical probes. For instance, researchers at the Broad Institute have used derivatives of this compound to study protein-protein interactions and signaling pathways in cells.

The synthesis of 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid involves several well-documented steps. One common approach is to start with a commercially available pyridine derivative and introduce the bromomethyl group through an electrophilic substitution reaction. The cyano group can then be introduced via a nitrile formation reaction, followed by the addition of the difluoromethyl group using a suitable fluorinating agent. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Despite its promising properties, it is important to note that 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid is still in the early stages of research and development. Further studies are needed to fully understand its pharmacological profile and potential side effects. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide crucial data to support its advancement into clinical trials.

In conclusion, 6-(Bromomethyl)-3-cyano-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805978-35-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs and chemical probes. Ongoing research continues to uncover new applications and properties of this compound, positioning it as an important molecule in the quest for innovative therapeutic solutions.